Cas no 130882-76-7 (Ferrocene,1,1''-([4,4'-bipiperidine]-1,1'-diyldicarbonyl)bis[1'-(methoxycarbonyl)- (9CI))

• Product Name: Ferrocene,1,1''-([4,4'-bipiperidine]-1,1'-diyldicarbonyl)bis[1'-(methoxycarbonyl)- (9CI)
• CAS No: 130882-76-7
• MF: C₃₆H₄₀Fe₂N₂O₆
• MW: 708.402612686157
• CID: 102468
• PubChem ID: 24864393
• Update Time: 2025-07-02

Ferrocene,1,1''-([4,4'-bipiperidine]-1,1'-diyldicarbonyl)bis[1'-(methoxycarbonyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ferrocene,1,1''-([4,4'-bipiperidine]-1,1'-diyldicarbonyl)bis[1'-(methoxycarbonyl)- (9CI)
• cyclopenta-2,4-dien-1-ylidene-[4-[1-[cyclopenta-2,4-dien-1-ylidene(oxido)methyl]piperidin-4-yl]piperidin-1-yl]methanolate,cyclopenta-2,4-dien-1-ylidene(methoxy)methanolate,iron(2+)
• 1,1 inverted exclamation marka inverted exclamation marka-([4,4 inverted exclamation marka-Bipiperidine]-1,1 inverted exclamation marka-diyldicarbonyl)bis[1 inverted exclamation marka-(methoxycarbonyl)ferrocene]
• 1,1''-((4,4'-bipiperidine)-1,1'-diyldi-carbonyl)B
• (bipiperidinediyldicarbonyl)bis(methoxycarbonyl)ferrocene
• 1,1''-([4,4'-BIPIPERIDINE]-1,1'-DIYLDICARBONYL)BIS[1'-(METHOXYCARBONYL) FERROCENE]
• 1,1''-((4,4'-BIPIPERIDINE)-1,1'-DIYLDI-C ARBONYL)BISMEOCARBONYLFERROCENE), 97%
• 1,1''-([4,4'-Bipiperidine]-1,1'-diyldicarbonyl)bis[1'-(methoxycarbonyl)ferrocene]
• 1,1-((4,4-Bipiperidine)-1,1-diyldi-c arbonyl)bismeocarbonylferrocene),97%
• 1,1''-([4,4'-Bipiperidine]-1,1'-diyldicarbonyl)bis[1'-(methoxycarbonyl)ferrocene], 97%
• CID 16212500
• 130882-76-7

• MDL： MFCD00191789
• Inchi： 1S/C22H26N2O2.2C7H7O2.2Fe/c25-21(19-5-1-2-6-19)23-13-9-17(10-14-23)18-11-15-24(16-12-18)22(26)20-7-3-4-8-20;2*1-9-7(8)6-4-2-3-5-6;;/h1-8,17-18H,9-16H2;2*2-5H,1H3;;
• InChI Key： LNKWCUNUZOLXKG-UHFFFAOYSA-N
• SMILES： [Fe].[Fe].O=C([C]1[CH][CH][CH][CH]1)N1CCC(CC1)C1CCN(C([C]2[CH][CH][CH][CH]2)=O)CC1.O(C)C([C]1[CH][CH][CH][CH]1)=O.O(C)C([C]1[CH][CH][CH][CH]1)=O |^1:4,5,6,7,8,20,21,22,23,24,31,32,33,34,35,40,41,42,43,44|

Computed Properties

• Exact Mass: 708.15900
• Monoisotopic Mass: 708.158508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 46
• Rotatable Bond Count: 7
• Complexity: 550
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.2Ų

Experimental Properties

• Melting Point: 190 °C (dec.) (lit.)
• PSA: 93.22000
• LogP: 3.27440

Ferrocene,1,1''-([4,4'-bipiperidine]-1,1'-diyldicarbonyl)bis[1'-(methoxycarbonyl)- (9CI) Security Information

• WGK Germany：3